5-(4-(2-Fluorobenzoyl)piperazin-1-yl)-2-(p-tolyl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(2-fluorobenzoyl)piperazin-1-yl]-2-(4-methylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H19FN4O2/c1-15-6-8-16(9-7-15)20-25-19(14-24)22(29-20)27-12-10-26(11-13-27)21(28)17-4-2-3-5-18(17)23/h2-9H,10-13H2,1H3
• InChI Key: ISPACTNPIYSRST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CC=C4F)C#N
• Molecular Formula: C22H19FN4O2
• Molecular Weight: 390.4 g/mol
• CAS No.: 946308-12-9

Description

5-(4-(2-Fluorobenzoyl)piperazin-1-yl)-2-(p-tolyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C22H19FN4O2 and its molecular weight is 390.418. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound's synthesis involves condensation reactions and is characterized by spectroscopic methods such as LCMS, 1H NMR, 13C NMR, IR, and CHN elemental analysis. It's further confirmed by single crystal XRD data (Sanjeevarayappa et al., 2015).

Structural Diversity and Applications in Medicinal Chemistry

• A library of 2-substituted-5-aminooxazole-4-carbonitriles, including compounds similar to the one , demonstrates structural diversity and potential in medicinal chemistry. These compounds have been evaluated for activity against cannabinoid receptors (Spencer et al., 2012).

Molecular Conformations and Intermolecular Interactions

• Variants of the compound show different intermolecular interactions and molecular conformations, which are crucial for understanding their properties and potential applications (Mahesha et al., 2019).

Potential in Drug Discovery

• Similar compounds have been synthesized and evaluated for their potential as serotonin receptor antagonists, indicating a possible application in drug discovery for neurological or psychiatric conditions (Mahesh et al., 2004).

Antimicrobial and Antimicrobial Properties

• Derivatives of this compound have been synthesized and screened for antimicrobial activities, showing varying degrees of effectiveness against bacteria and other microorganisms, which points to their potential use in developing new antimicrobial agents (Bektaş et al., 2007).

Conformational Studies

• The study of conformational aspects of similar compounds contributes to the understanding of their chemical and biological properties, aiding in the design of more effective molecules (Faizi et al., 2016).

Synthesis and Antibacterial Evaluation

• Various derivatives of the compound have been synthesized and evaluated for antibacterial activity, providing insights into their potential as antibacterial agents (Varshney et al., 2009).